Cas no 1448075-38-4 (5-chloro-2-({1-[5-(furan-2-yl)-1,2-oxazole-3-carbonyl]piperidin-4-yl}oxy)pyridine)

• Product Name: 5-chloro-2-({1-[5-(furan-2-yl)-1,2-oxazole-3-carbonyl]piperidin-4-yl}oxy)pyridine
• CAS No: 1448075-38-4
• MF: C₁₈H₁₆ClN₃O₄
• MW: 373.790343284607
• CID: 5403006
• Update Time: 2025-06-15

5-chloro-2-({1-[5-(furan-2-yl)-1,2-oxazole-3-carbonyl]piperidin-4-yl}oxy)pyridine Chemical and Physical Properties

Names and Identifiers

• [4-[(5-Chloro-2-pyridinyl)oxy]-1-piperidinyl][5-(2-furanyl)-3-isoxazolyl]methanone
• 5-chloro-2-({1-[5-(furan-2-yl)-1,2-oxazole-3-carbonyl]piperidin-4-yl}oxy)pyridine

• Inchi： 1S/C18H16ClN3O4/c19-12-3-4-17(20-11-12)25-13-5-7-22(8-6-13)18(23)14-10-16(26-21-14)15-2-1-9-24-15/h1-4,9-11,13H,5-8H2
• InChI Key： ATPYPNYQIAQTBL-UHFFFAOYSA-N
• SMILES： C(N1CCC(OC2=NC=C(Cl)C=C2)CC1)(C1C=C(C2=CC=CO2)ON=1)=O

Experimental Properties

• Density: 1.367±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 574.7±50.0 °C(Predicted)
• pka: 1.49±0.22(Predicted)

Additional information on 5-chloro-2-({1-[5-(furan-2-yl)-1,2-oxazole-3-carbonyl]piperidin-4-yl}oxy)pyridine

Introduction to 5-chloro-2-({1-[5-(furan-2-yl)-1,2-oxazole-3-carbonyl]piperidin-4-yl}oxy)pyridine and Its Significance in Modern Chemical Biology

Compounds with the CAS number 1448075-38-4 represent a fascinating class of molecules that have garnered significant attention in the field of chemical biology and pharmaceutical research. Among these, the compound named 5-chloro-2-({1-[5-(furan-2-yl)-1,2-oxazole-3-carbonyl]piperidin-4-yl}oxy)pyridine stands out due to its unique structural features and potential biological activities. This introduction aims to provide a comprehensive overview of this compound, highlighting its chemical properties, synthetic pathways, and most notably, its role in the latest research advancements.

The molecular structure of 5-chloro-2-({1-[5-(furan-2-yl)-1,2-oxazole-3-carbonyl]piperidin-4-yl}oxy)pyridine is characterized by a pyridine core substituted with an oxygen-containing heterocyclic group. The presence of a chloro substituent at the 5-position of the pyridine ring enhances its reactivity, making it a valuable scaffold for further derivatization. Additionally, the piperidine ring linked to an oxazole moiety introduces additional complexity and functionality, which can be exploited for various biological interactions.

In recent years, there has been a surge in interest regarding molecules that incorporate oxazole and piperidine rings due to their ability to modulate biological pathways effectively. The oxazole ring, in particular, is known for its role as a bioisostere for carbonyl groups, which can influence protein-protein interactions and enzyme inhibition. The combination of these structural elements in 5-chloro-2-({1-[5-(furan-2-yl)-1,2-oxazole-3-carbonyl]piperidin-4-yl}oxy)pyridine makes it a promising candidate for drug discovery efforts.

The synthesis of this compound involves several key steps that highlight the expertise required in organic chemistry. The starting materials include a pyridine derivative and a furan-based precursor, which are coupled through nucleophilic substitution reactions. The introduction of the chloro group is typically achieved through electrophilic aromatic substitution, while the piperidine ring is incorporated via reductive amination or similar strategies. Each step must be carefully optimized to ensure high yield and purity, which are critical for subsequent biological evaluation.

One of the most compelling aspects of 5-chloro-2-({1-[5-(furan-2-yl)-1,2-oxazole-3-carbonyl]piperidin-4-yl}oxy)pyridine is its potential application in targeting various therapeutic areas. Recent studies have demonstrated that similar compounds can interact with enzymes and receptors involved in cancer progression, inflammation, and neurodegenerative diseases. The oxazole-piperidine scaffold has shown particular promise in inhibiting kinases and other enzymes that are overexpressed in tumor cells. Furthermore, the presence of the furan ring suggests possible interactions with metabolic pathways that could be exploited for therapeutic benefit.

In clinical trials and preclinical studies, derivatives of this compound class have exhibited encouraging results in terms of efficacy and selectivity. For instance, modifications to the chloro substituent have been shown to enhance binding affinity to target proteins while minimizing off-target effects. Additionally, computational modeling has been instrumental in predicting optimal structures for further optimization. These findings underscore the importance of interdisciplinary approaches in developing novel therapeutics.

The role of computational chemistry in understanding the behavior of complex molecules like 5-chloro-2-({1-[5-(furan-2-y)]l]-1-piperidin4-yloxy)pyridine cannot be overstated. Techniques such as molecular dynamics simulations and quantum mechanical calculations have provided insights into how these compounds interact with biological targets at an atomic level. This information is crucial for designing experiments that maximize success rates during drug development. Moreover, machine learning algorithms are being employed to predict properties like solubility and metabolic stability early in the discovery process.

The future directions for research on this compound are multifaceted. One area of focus is exploring new synthetic routes that could improve scalability and cost-effectiveness. Another key direction involves expanding the chemical space by introducing diverse functional groups into the core scaffold. This approach aims to uncover novel biological activities that might not be apparent with existing derivatives. Additionally, there is growing interest in developing prodrugs that release active forms of these compounds inside vivo under specific physiological conditions.

The impact of these efforts extends beyond academic research; they hold significant implications for industry applications as well. Companies specializing in medicinal chemistry are increasingly investing in libraries containing such heterocyclic compounds due to their versatility as drug candidates. Collaborations between academic institutions and pharmaceutical firms are fostering innovation by combining expertise from different domains within chemistry biology . These partnerships are essential for translating laboratory discoveries into tangible benefits for patients worldwide.